Cas no 142741-25-1 (Orthosiphol A)

Orthosiphol A is a bioactive diterpenoid compound primarily isolated from Orthosiphon stamineus, a medicinal plant traditionally used in herbal medicine. This compound exhibits notable pharmacological properties, including anti-inflammatory, diuretic, and antioxidant activities. Its molecular structure, characterized by a clerodane-type framework, contributes to its interaction with biological targets such as cyclooxygenase-2 (COX-2) and reactive oxygen species (ROS). Orthosiphol A has shown potential in preclinical studies for supporting renal function and mitigating oxidative stress. Its high purity and standardized isolation make it suitable for research in natural product chemistry and drug development. The compound is typically supplied as a white to off-white powder with confirmed analytical profiles (HPLC, NMR).
Orthosiphol A structure
Orthosiphol A structure
Product Name:Orthosiphol A
CAS No:142741-25-1
MF:C38H44O11
MW:676
CID:221922
PubChem ID:15385858
Update Time:2025-06-14

Orthosiphol A Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Phenanthrenone,6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)-2-ethenyldodecahydro-7,10a-dihydroxy-2,4b,8,8-tetramethyl-,(2R,4R,4aS,4bS,5R,6S,7S,8aS,10R,10aR)-
    • 1(2H)-Phenanthrenone,6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)-2-ethenyldodecahydro-7,10a-dihydroxy-2,4b,8,8-tetramethyl-,(2R,4
    • 1(2H)-Phenanthrenone,6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)-2-ethenyldodecahydro-7,10a-dihydroxy-2,4b,8,8-tetramethyl-,[2R-(2a,4a,4aa,4bb,5a,6a,7a,8aa,10a,10ab)]-
    • Orthosiphol A
    • InChI=1/C38H44O11/c1-8-36(6)20-25(48-32(42)23-15-11-9-12-16-23)29-37(7)26(19-27(46-21(2)39)38(29,45)34(36)44)35(4,5)30(41)28(47-22(3)40)31(37)49-33(43)24-17-13-10-14-18-24/h8-18,25-31,41,45H,1,19-20H2,2-7H3/t25-,26+,27-,28+,29-,30-,31+,36+,37+,38+/m1/s1
    • FS-8509
    • AKOS040762796
    • SCHEMBL1990731
    • CHEMBL508620
    • 142741-25-1
    • HIBFBUSEUDRQMX-OFUWLHILSA-
    • [(2R,4R,4aS,4bS,5R,6S,7S,8aS,10R,10aR)-6,10-diacetyloxy-5-benzoyloxy-2-ethenyl-7,10a-dihydroxy-2,4b,8,8-tetramethyl-1-oxo-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-4-yl] benzoate
    • (2S,3S,4R,4aS,4bS,5R,7R,8aR,9R,10aS)-3,9-bis(acetyloxy)-5-(benzoyloxy)-7-ethenyl-2,8a-dihydroxy-1,1,4a,7-tetramethyl-8-oxo-octahydro-2H-phenanthren-4-yl benzoate
    • Inchi: InChI=1S/C38H44O11/c1-8-36(6)20-25(48-32(42)23-15-11-9-12-16-23)29-37(7)26(19-27(46-21(2)39)38(29,45)34(36)44)35(4,5)30(41)28(47-22(3)40)31(37)49-33(43)24-17-13-10-14-18-24/h8-18,25-31,41,45H,1,19-20H2,2-7H3/t25-,26+,27-,28+,29-,30-,31+,36+,37+,38+/m1/s1
    • InChI Key: HIBFBUSEUDRQMX-OFUWLHILSA-N
    • SMILES: CC(O[C@H]1[C@]2(C(=O)[C@](C[C@@H](OC(=O)C3C=CC=CC=3)[C@]2([H])[C@@]2([C@]([H])(C([C@H](O)[C@H](OC(=O)C)[C@@H]2OC(C2C=CC=CC=2)=O)(C)C)C1)C)(C=C)C)O)=O

Computed Properties

  • Exact Mass: 676.28836222g/mol
  • Monoisotopic Mass: 676.28836222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 11
  • Complexity: 1330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.464
  • Topological Polar Surface Area: 163Ų

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Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
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Orthosiphol A Related Literature

Additional information on Orthosiphol A

Exploring Orthosiphol A (CAS No. 142741-25-1): A Promising Natural Compound with Multifaceted Bioactivities

In recent years, the scientific community has witnessed a surge of interest in natural compounds with potential therapeutic applications. Among these, Orthosiphol A (CAS No. 142741-25-1) has emerged as a subject of intense research due to its diverse pharmacological properties. This diterpenoid, primarily isolated from the medicinal plant Orthosiphon stamineus (commonly known as Java tea or cat's whiskers), has garnered attention for its anti-inflammatory, antioxidant, and potential anti-cancer effects. As consumers increasingly seek natural alternatives to synthetic drugs, compounds like Orthosiphol A are becoming focal points in phytopharmaceutical research.

The structural uniqueness of Orthosiphol A contributes to its biological activities. With a molecular formula of C20H28O3, this compound belongs to the clerodane-type diterpenoids, a class known for their complex carbon skeletons and significant bioactivity. Researchers have identified that the presence of specific functional groups, including hydroxyl and furan moieties, plays a crucial role in its interaction with biological targets. These structural features make Orthosiphol A a valuable candidate for drug discovery programs targeting chronic inflammatory conditions and metabolic disorders.

Current studies highlight Orthosiphol A's potential in diabetes management, a topic of global health concern. With the rising prevalence of type 2 diabetes worldwide, there's growing interest in natural compounds that can modulate glucose metabolism. Preliminary research suggests that Orthosiphol A may enhance insulin sensitivity and protect pancreatic β-cells, making it a subject of numerous diabetes-related research projects. These findings align with the increasing consumer searches for "natural diabetes remedies" and "plant compounds for blood sugar control," reflecting the public's demand for complementary approaches to conventional diabetes treatments.

The compound's anti-inflammatory properties have also attracted significant attention in the context of chronic inflammatory diseases. In vitro and in vivo studies demonstrate that Orthosiphol A can effectively suppress pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in conditions like arthritis, atherosclerosis, and neurodegenerative diseases. This mechanism of action has led researchers to explore its potential as a natural COX-2 inhibitor, offering a possible alternative to NSAIDs with fewer side effects. Such research directions respond to the growing public concern about "safe anti-inflammatory options" and "natural pain relief" solutions.

Another area where Orthosiphol A shows promise is in cancer research. While not a treatment, preliminary studies indicate that the compound may exhibit selective cytotoxicity against certain cancer cell lines while sparing normal cells. Its potential to induce apoptosis and inhibit angiogenesis has made it a subject of investigation in oncology research circles. These findings contribute to ongoing discussions about "plant-based cancer research" and "natural compounds in oncology," topics that consistently rank high in scientific and public health searches.

The pharmacokinetic profile of Orthosiphol A remains an active area of investigation. Researchers are particularly interested in its bioavailability and metabolism, as these factors determine its therapeutic potential. Current challenges include improving its solubility and absorption, which has led to exploration of various drug delivery systems such as nanoformulations. These technical aspects address common search queries like "how are plant compounds absorbed" and "improving bioavailability of natural products," demonstrating the compound's relevance to both scientific and lay audiences.

From a commercial perspective, Orthosiphol A has potential applications in the nutraceutical and cosmeceutical industries. Its antioxidant properties make it an attractive ingredient for anti-aging formulations, responding to the booming market for "natural skincare ingredients." Additionally, its potential metabolic benefits position it as a candidate for functional foods targeting weight management and metabolic health, areas that consistently generate high search volumes online.

Quality control and standardization of Orthosiphol A preparations present both challenges and opportunities. Advanced analytical techniques like HPLC-MS and NMR are employed to ensure purity and consistency, addressing concerns about "standardized herbal extracts" and "quality control of plant compounds." These technical considerations are crucial for regulatory approval and consumer confidence in products containing this bioactive compound.

Looking ahead, the future research directions for Orthosiphol A may include detailed structure-activity relationship studies, clinical trials to validate preclinical findings, and exploration of synergistic effects with other bioactive compounds. As the scientific community continues to unravel its mechanisms of action, Orthosiphol A stands as a compelling example of how traditional medicinal plants can yield modern therapeutic candidates. Its story resonates with contemporary interests in "bridging traditional and modern medicine" and "sustainable drug discovery," making it a relevant subject for both scientific discourse and public education.

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Purity:≥98%
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